Cas no 88805-36-1 (Cyclohexanecarboxylic acid, 3,5-dioxo-4-(1-oxobutyl)-)

Cyclohexanecarboxylic acid, 3,5-dioxo-4-(1-oxobutyl)- structure
88805-36-1 structure
Product Name:Cyclohexanecarboxylic acid, 3,5-dioxo-4-(1-oxobutyl)-
CAS No:88805-36-1
MF:C11H14O5
MW:226.225863933563
CID:1931618
PubChem ID:13391544
Update Time:2025-04-21

Cyclohexanecarboxylic acid, 3,5-dioxo-4-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanecarboxylic acid, 3,5-dioxo-4-(1-oxobutyl)-
    • 3,5-Dioxo-4-(1-oxobutyl)cyclohexanecarboxylic acid
    • 3,5-dioxo-4-butyryl-cyclohexane carboxylic acid
    • DTXSID401230531
    • SCHEMBL9788268
    • 88805-36-1
    • Inchi: 1S/C11H14O5/c1-2-3-7(12)10-8(13)4-6(11(15)16)5-9(10)14/h6,10H,2-5H2,1H3,(H,15,16)
    • InChI Key: NBTOPABAEIPJJB-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(=O)O)CC(C1C(CCC)=O)=O

Computed Properties

  • Exact Mass: 226.08412354Da
  • Monoisotopic Mass: 226.08412354Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 88.5Ų
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